3-amino-1-(2-methoxyethyl)-1h-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-1-(2-methoxyethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C7H10N4O/c1-12-3-2-11-5-6(4-8)7(9)10-11/h5H,2-3H2,1H3,(H2,9,10)
• InChI Key: KHHMRTYUGKBBJQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C(=N1)N)C#N
• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol
• CAS No.: 959432-03-2

Description

“1H-Pyrazole-4-carbonitrile, 3-amino-1-(2-methoxyethyl)-” is a chemical compound with the CAS Number: 959432-03-2. It has a molecular weight of 166.18. The compound is typically stored at room temperature and appears as a powder.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a simple route to 3-oxoalkanonitrile, a precursor of the title compounds, involves the reaction of enaminones with hydroxylamine hydrochloride in ethanol to yield aldoximes. These aldoximes are then readily converted into the desired compound in a basic medium.

Molecular Structure Analysis

The molecular structure of “1H-Pyrazole-4-carbonitrile, 3-amino-1-(2-methoxyethyl)-” can be represented by the InChI code: 1S/C7H10N4O/c1-12-3-2-11-5-6(4-8)7(9)10-11/h5H,2-3H2,1H3,(H2,9,10).

Physical and Chemical Properties Analysis

The physical and chemical properties of “1H-Pyrazole-4-carbonitrile, 3-amino-1-(2-methoxyethyl)-” include a molecular weight of 166.18 and a molecular formula of C7H10N4O. It appears as a powder and is typically stored at room temperature.

Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed novel Schiff bases and pyrazole derivatives through the synthesis of 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives. These compounds exhibit significant antimicrobial activity, highlighting their potential in developing new therapeutic agents (Puthran et al., 2019).

Applications in Crop Protection

The synthesis of 5-amino-1-aryl-1H-pyrazole-4-carbonitriles has shown high selectivity and yield under mild conditions. These compounds serve as key intermediates for applications in crop protection, demonstrating their utility in agricultural chemistry (Plem et al., 2015).

Quantum Studies and Material Science

A novel compound, 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (HMBPP), was synthesized and analyzed for its quantum studies, NLO, and thermodynamic properties. This research indicates potential applications in material science and photonic devices due to its unique electronic properties (Halim & Ibrahim, 2022).

Corrosion Inhibition

Pyranopyrazole derivatives have been investigated for their efficacy as corrosion inhibitors for mild steel in acidic environments. These studies provide valuable insights for developing more efficient and environmentally friendly corrosion protection strategies (Yadav et al., 2016).

Structural and Electronic Analysis

The synthesis and structural analysis of 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4, 5, 6, 7-tetrahydropyrano[2, 3-d] pyrazolo[3, 4-b] pyridine-3-carbonitrile reveal detailed information on its crystal structure and electronic properties. Such analyses are crucial for the development of new materials with specific electronic characteristics (Ganapathy et al., 2015).

Safety and Hazards

The compound is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.